(5Z)-5-[4-(allyloxy)-3-methoxybenzylidene]-2-(3,4,5-trimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Specification

• Molecular Formula: C24H23N3O6S
• Molecular Weight: 481.5 g/mol
• IUPAC Name: (5Z)-5-[(3-methoxy-4-prop-2-enoxyphenyl)methylidene]-2-(3,4,5-trimethoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C24H23N3O6S/c1-6-9-33-16-8-7-14(10-17(16)29-2)11-20-23(28)27-24(34-20)25-22(26-27)15-12-18(30-3)21(32-5)19(13-15)31-4/h6-8,10-13H,1,9H2,2-5H3/b20-11-
• Standard InChI Key: JZTGFEORAWVETB-JAIQZWGSSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)C2=NN3C(=O)/C(=C/C4=CC(=C(C=C4)OCC=C)OC)/SC3=N2
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2=NN3C(=O)C(=CC4=CC(=C(C=C4)OCC=C)OC)SC3=N2

Introduction

(5Z)-5-[4-(allyloxy)-3-methoxybenzylidene]-2-(3,4,5-trimethoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one is a complex organic compound featuring a thiazolo[3,2-b]triazole core. This structure is characterized by a fused heterocyclic system substituted with various functional groups, including an allyloxy group, methoxy groups, and a trimethoxyphenyl group. These substituents enhance the compound's chemical reactivity and potential biological activities, making it a subject of interest in both synthetic chemistry and medicinal research.

Comparison with Similar Compounds

Compound	Structural Features	Biological Activity
(5Z)-5-[2-(allyloxy)benzylidene]-2-(3,4-dimethoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one	Similar thiazolo[3,2-b]triazole core; different substituents	Antimicrobial and anticancer
4-Ethoxyphenyl derivative	Contains ethoxy instead of allyloxy	Varies; less studied
Benzothiazole derivatives	Different core structure; similar biological targets	Known for diverse biological activities

Industrial Applications and Future Research Directions

For industrial applications, optimized reaction conditions are essential for achieving high yields and purity. Techniques such as continuous flow reactors are employed to enhance control over reaction parameters like temperature and pressure. Purification methods such as recrystallization and chromatography are also utilized to isolate the desired product from reaction mixtures.

Future research should focus on elucidating the compound's interactions at the molecular level to understand its full range of biological activities and potential therapeutic applications. Additionally, exploring its structural modifications could lead to the development of new compounds with enhanced properties.